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Compound of Interest

Compound Name: Tyk2-IN-22

Cat. No.: B15609968

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and biological activity of Tyk2-IN-22, a selective inhibitor of Tyrosine Kinase 2

(Tyk2). This document is intended to serve as a valuable resource for researchers and

professionals involved in drug discovery and development, particularly in the areas of

immunology and inflammation.

Chemical Structure and Properties
Tyk2-IN-22, also known as Compound A8, is a potent and selective inhibitor of Tyk2.[1] Its

chemical and physical properties are summarized in the table below.
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Property Value Reference

Chemical Name

2-((4-(morpholinomethyl)-1H-

1,2,3-triazol-1-yl)methyl)-5-(4-

chlorophenyl)-[1][2]

[3]triazolo[1,5-a]pyrimidin-

7(4H)-one

CAS Number 933667-23-3 [1][4]

Molecular Formula C16H16ClN5O2 [1][4]

Molecular Weight 345.78 g/mol [1][4]

SMILES

O=C1N2C(NC(C3=CC=C(Cl)C

=C3)=N2)=NC(CN4CCOCC4)

=C1

[1]

Appearance Solid powder

Solubility Soluble in DMSO [5]

Biological Activity
Tyk2-IN-22 is a selective inhibitor of Tyk2, a member of the Janus kinase (JAK) family of non-

receptor tyrosine kinases. It exhibits significantly greater potency for Tyk2 compared to other

JAK family members, as demonstrated by its in vitro inhibitory concentrations (IC50).[1]

Target IC50 (nM) Reference

Tyk2 9.7 [1]

JAK1 148.6 [1]

JAK3 883.3 [1]

The inhibitory activity of Tyk2-IN-22 on Tyk2 kinase leads to the downstream suppression of

STAT5 phosphorylation, a critical step in the signaling cascades initiated by various cytokines.

[1]
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Mechanism of Action and Signaling Pathway
Tyk2 plays a crucial role in the signaling pathways of several key cytokines, including

interleukins (IL-12, IL-23) and Type I interferons.[6][7] These cytokines are central to the

inflammatory and immune responses. The binding of these cytokines to their respective

receptors on the cell surface leads to the activation of receptor-associated Tyk2 and its partner

JAKs (JAK1 or JAK2). Activated Tyk2 then phosphorylates the receptor, creating docking sites

for Signal Transducer and Activator of Transcription (STAT) proteins. Subsequently, Tyk2

phosphorylates the recruited STATs, leading to their dimerization, translocation to the nucleus,

and the transcription of target inflammatory genes. Tyk2-IN-22, by inhibiting the kinase activity

of Tyk2, blocks this phosphorylation cascade, thereby downregulating the inflammatory

response. Specifically, Tyk2-IN-22 has been shown to inhibit the phosphorylation of STAT5.[1]
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Caption: Tyk2 Signaling Pathway and Inhibition by Tyk2-IN-22.

Experimental Protocols
Detailed experimental protocols for the synthesis and in vitro evaluation of Tyk2-IN-22 can be

found in the primary literature, particularly in the work by Istanbullu H, et al. (2024).[1] Below

are representative methodologies for key assays used to characterize Tyk2 inhibitors.
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In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase
Assay)
This assay quantifies the kinase activity of Tyk2 by measuring the amount of ADP produced

during the phosphorylation of a substrate peptide.

Materials:

Recombinant human Tyk2 enzyme

Kinase substrate (e.g., a generic tyrosine kinase substrate peptide)

ATP

Kinase assay buffer

Tyk2-IN-22 (or other test compounds)

ADP-Glo™ Kinase Assay Kit (Promega)

96-well white plates

Procedure:

Prepare serial dilutions of Tyk2-IN-22 in DMSO and then dilute in kinase assay buffer.

In a 96-well plate, add the kinase assay buffer, the Tyk2 enzyme, and the substrate.

Add the diluted Tyk2-IN-22 or vehicle control (DMSO) to the respective wells.

Initiate the kinase reaction by adding ATP.

Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

Stop the reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent.

Incubate for 40 minutes at room temperature.
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Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent

signal. Incubate for 30-60 minutes at room temperature.

Measure the luminescence using a plate reader.

Calculate the percent inhibition for each concentration of Tyk2-IN-22 and determine the IC50

value by fitting the data to a dose-response curve.
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Caption: General Workflow for an In Vitro Kinase Assay.
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Cellular STAT5 Phosphorylation Assay (Flow Cytometry)
This assay measures the ability of Tyk2-IN-22 to inhibit cytokine-induced STAT5

phosphorylation in a cellular context.

Materials:

A suitable cell line (e.g., TF-1 cells, which are dependent on GM-CSF for growth and signal

through the JAK/STAT pathway)

Cell culture medium

Cytokine for stimulation (e.g., GM-CSF)

Tyk2-IN-22

Phosphate-buffered saline (PBS)

Fixation buffer (e.g., 4% paraformaldehyde)

Permeabilization buffer (e.g., 90% methanol)

Fluorochrome-conjugated anti-phospho-STAT5 (pSTAT5) antibody

Flow cytometer

Procedure:

Culture the cells and then starve them of cytokines for a few hours to reduce basal STAT5

phosphorylation.

Pre-incubate the cells with various concentrations of Tyk2-IN-22 or vehicle control for 1-2

hours.

Stimulate the cells with a cytokine (e.g., GM-CSF) for a short period (e.g., 15-30 minutes) to

induce STAT5 phosphorylation.

Fix the cells by adding fixation buffer.
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Permeabilize the cells by adding ice-cold permeabilization buffer.

Stain the cells with the anti-pSTAT5 antibody.

Wash the cells and resuspend in PBS.

Analyze the samples on a flow cytometer to measure the fluorescence intensity of pSTAT5

staining.

Determine the inhibition of STAT5 phosphorylation at each concentration of Tyk2-IN-22 and

calculate the IC50 value.

Conclusion
Tyk2-IN-22 is a valuable research tool for investigating the role of Tyk2 in various physiological

and pathological processes. Its high potency and selectivity make it a suitable probe for

dissecting the intricacies of cytokine signaling pathways. The information and protocols

provided in this guide are intended to facilitate further research into the therapeutic potential of

Tyk2 inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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